3-{4-[(4-Chlorophenyl)thio]-3-nitrophenyl}acrylic acid
3-{4-[(4-Chlorophenyl)thio]-3-nitrophenyl}acrylic acid
Brand Name:
Vulcanchem
CAS No.:
175278-52-1
VCID:
VC20900859
InChI:
InChI=1S/C15H10ClNO4S/c16-11-3-5-12(6-4-11)22-14-7-1-10(2-8-15(18)19)9-13(14)17(20)21/h1-9H,(H,18,19)
SMILES:
C1=CC(=CC=C1SC2=C(C=C(C=C2)C=CC(=O)O)[N+](=O)[O-])Cl
Molecular Formula:
C15H10ClNO4S
Molecular Weight:
335.8 g/mol
3-{4-[(4-Chlorophenyl)thio]-3-nitrophenyl}acrylic acid
CAS No.: 175278-52-1
Cat. No.: VC20900859
Molecular Formula: C15H10ClNO4S
Molecular Weight: 335.8 g/mol
* For research use only. Not for human or veterinary use.
![3-{4-[(4-Chlorophenyl)thio]-3-nitrophenyl}acrylic acid - 175278-52-1](/images/no_structure.jpg)
Specification
| CAS No. | 175278-52-1 |
|---|---|
| Molecular Formula | C15H10ClNO4S |
| Molecular Weight | 335.8 g/mol |
| IUPAC Name | 3-[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C15H10ClNO4S/c16-11-3-5-12(6-4-11)22-14-7-1-10(2-8-15(18)19)9-13(14)17(20)21/h1-9H,(H,18,19) |
| Standard InChI Key | SMDXKQQBZBHRFO-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1SC2=C(C=C(C=C2)/C=C/C(=O)O)[N+](=O)[O-])Cl |
| SMILES | C1=CC(=CC=C1SC2=C(C=C(C=C2)C=CC(=O)O)[N+](=O)[O-])Cl |
| Canonical SMILES | C1=CC(=CC=C1SC2=C(C=C(C=C2)C=CC(=O)O)[N+](=O)[O-])Cl |
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